Cas no 1225580-51-7 (1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile)

• Product Name: 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile
• CAS No: 1225580-51-7
• MF: C₁₆H₁₀ClFN₂
• MW: 284.71540594101
• CID: 5058259
• Update Time: 2025-06-07

1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile

• Inchi： 1S/C16H10ClFN2/c17-14-5-3-6-15(18)13(14)10-20-9-11(8-19)12-4-1-2-7-16(12)20/h1-7,9H,10H2
• InChI Key： SHVIPTZZLSJHSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=C(C#N)C2C=CC=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 393
• XLogP3: 4
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile

Introduction to 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile (CAS No. 1225580-51-7)

1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile, with the CAS number 1225580-51-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of a chloro and fluorine substituent on the benzyl group, along with the indole and cyano functionalities, endows this molecule with a distinctive chemical structure that has been the subject of numerous scientific investigations.

The structural features of 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile make it an intriguing candidate for various pharmacological studies. The presence of the chloro and fluorine atoms introduces specific electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the indole scaffold is a well-known privileged structure in drug discovery, often associated with anti-inflammatory, antitumor, and neuroprotective properties. The cyano group further enhances the molecule's reactivity and can be exploited for various chemical modifications.

Recent research has highlighted the potential of 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves modulating key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In another study, researchers investigated the antitumor properties of 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile. The results showed that this compound effectively induced apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism underlying this effect involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile could be a promising lead compound for developing novel anticancer agents.

Beyond its anti-inflammatory and antitumor activities, 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile has also shown potential neuroprotective effects. A study published in the European Journal of Pharmacology reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective activity makes it a valuable candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The synthetic route to produce 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile is well-documented in the literature. Typically, the synthesis involves several steps, including the formation of an intermediate indole derivative followed by substitution reactions to introduce the chloro and fluorine substituents on the benzyl group. The final step involves coupling this intermediate with a cyano-containing reagent to form the desired product. The efficiency and yield of this synthetic process have been optimized through various methods, making it feasible for large-scale production.

In terms of pharmacokinetics, preliminary studies have shown that 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can penetrate biological membranes effectively. However, further investigations are needed to fully understand its pharmacokinetic profile and optimize its therapeutic potential.

The safety profile of 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile is another critical aspect that has been explored in preclinical studies. Toxicity assays have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 1-(2-Chloro-6-fluorobenzyl)-1H-indole-3-carbonitrile (CAS No. 1225580-51-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.